Cas no 155905-77-4 (Boc-L-cyclobutylglycine)

• Product Name: Boc-L-cyclobutylglycine
• CAS No: 155905-77-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD06659975
• CID: 65425
• PubChem ID: 34178694
• Update Time: 2025-06-13

Boc-L-cyclobutylglycine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-2-cyclobutylacetic acid
• (S)-tert-Butoxycarbonylamino-cyclobutyl-acetic acid
• Boc-(S)-2-Cyclobutylglycine
• BOC-L-CYCLOBUTYLGLYCINE
• BOC-S-CYCBUGLY-OH
• N-Boc-S-Cyclobutylglycine
• BOC-(2S)-GLY(2-CYCLOBUTYL)
• (S)-N-ALPHA-T-BUTYLOXYCARBONYL-CYCLOBUTYLGLYCINE
• (S)-2-(tert-butoxycarbonylamino)-2-cyclobutylacetic acid
• OHDFGIXTRBDGRB-QMMMGPOBSA-N
• SB16141
• FCH1624639
• AK130121
• AX8018593
• ST24035852
• T57231
• (S)-2-(Boc-amino)-2-(cyclobutyl)acetic acid
• 905B774
• (S)-N-alpha-tert-Butyloxycarbonyl-cyclobutylglyc
• HY-W040417
• SCHEMBL1294357
• CS-17396
• (S)-N-alpha-tert-Butyloxycarbonyl-cyclobutylglycine (Boc-Gly(cBu)-OH)
• CS-W021157
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-cyclobutylacetic acid
• DTXSID201164281
• (S)-[(TERT-BUTOXYCARBONYL)AMINO](CYCLOBUTYL)ACETIC ACID
• A809696
• (2S)-2-cyclobutyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• AKOS016844280
• MFCD06659975
• (S)-2-((tert-Butoxycarbonyl)amino)-2-cyclobutylaceticacid
• (alphaS)-alpha-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclobutaneacetic acid
• P10393
• 155905-77-4
• EN300-781167
• DA-71641
• (I+/-S)-I+/--[[(1,1-Dimethylethoxy)carbonyl]amino]cyclobutaneacetic acid
• Boc-L-cyclobutylglycine

• MDL： MFCD06659975
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-8(9(13)14)7-5-4-6-7/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： OHDFGIXTRBDGRB-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N[C@H](C(=O)O)C1CCC1)=O

Computed Properties

• Exact Mass: 229.13100
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 379.1±25.0 °C at 760 mmHg
• Flash Point: 183.1±23.2 °C
• PSA: 75.63000
• LogP: 2.15530
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Boc-L-cyclobutylglycine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-L-cyclobutylglycine

Comprehensive Guide to Boc-L-cyclobutylglycine (CAS No. 155905-77-4): Properties, Applications, and Industry Insights

Boc-L-cyclobutylglycine (CAS No. 155905-77-4) is a specialized non-proteinogenic amino acid derivative widely utilized in pharmaceutical research, peptide synthesis, and drug discovery. This compound features a cyclobutyl side chain and a tert-butoxycarbonyl (Boc) protecting group, making it a versatile building block for designing bioactive molecules. Its unique structure contributes to enhanced metabolic stability and conformational rigidity, addressing key challenges in modern peptide-based therapeutics.

In recent years, the demand for Boc-protected amino acids like Boc-L-cyclobutylglycine has surged due to their critical role in developing GPCR-targeted drugs and macrocyclic peptides. Researchers frequently search for "Boc-L-cyclobutylglycine solubility," "Boc-L-cyclobutylglycine synthesis protocol," or "CAS 155905-77-4 supplier," reflecting its importance in optimizing reaction conditions and sourcing high-purity materials. The compound’s chiral purity (>98% ee) and compatibility with solid-phase peptide synthesis (SPPS) further elevate its industrial relevance.

From a biochemical perspective, the cyclobutyl moiety in Boc-L-cyclobutylglycine introduces steric constraints that mimic proline analogs, a feature exploited in peptidomimetic design. This aligns with trending topics like "oral peptide bioavailability improvement" and "next-generation peptide drugs." Notably, its application extends to protein-protein interaction inhibitors, a hot area in oncology and immunology research.

Quality control of CAS No. 155905-77-4 involves rigorous HPLC and NMR validation, as impurities can impact peptide coupling efficiency. Sustainable synthesis methods, including green chemistry-based approaches, are gaining traction among manufacturers responding to "environmentally friendly Boc-amino acid production" queries. Storage recommendations typically emphasize anhydrous conditions (2–8°C) to preserve the Boc group’s integrity.

The patent landscape reveals growing interest in Boc-L-cyclobutylglycine derivatives for COVID-19 antiviral candidates and neurodegenerative disease therapeutics, connecting to high-volume searches like "peptide antivirals 2024." Its logP (~1.2) and hydrogen bonding capacity make it valuable for optimizing blood-brain barrier permeability—a frequent challenge in CNS drug development.

For procurement specialists, key considerations include bulk pricing trends and regulatory compliance (e.g., REACH, USP standards). Analytical certificates for 155905-77-4 should specify residual solvent levels and heavy metal content, particularly for GMP applications. Emerging markets in Asia-Pacific show increased API demand, driven by localized peptide CDMO expansions.

Future directions for Boc-L-cyclobutylglycine research may involve continuous flow chemistry scale-up or biocatalytic synthesis—topics frequently discussed in "peptide manufacturing innovation" forums. As the industry shifts toward personalized medicine, such building blocks will remain pivotal for creating tailored therapeutic peptides with improved pharmacokinetic profiles.